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Compound of Interest

Compound Name: Thiophene-2-carbohydrazide

Cat. No.: B147627 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of Thiophene-2-carbohydrazide, a compound frequently used in synthetic chemistry.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Key Safety and Hazard Information
Thiophene-2-carbohydrazide is classified as an irritant. It is known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1] All handling and disposal procedures

should be conducted with appropriate personal protective equipment (PPE).
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Property Value Source

Molecular Formula C5H6N2OS PubChem[1]

Molecular Weight 142.18 g/mol PubChem[1]

Appearance Powder Sigma-Aldrich

Melting Point 136-139 °C Sigma-Aldrich

GHS Hazard Statements H315, H319, H335 PubChem[1], Sigma-Aldrich

GHS Precautionary Codes

P261, P264, P271, P280,

P302+P352,

P305+P351+P338, P501

PubChem[1], Thermo Fisher

Scientific[2]

Experimental Protocol: Disposal of Thiophene-2-
carbohydrazide
The following protocol outlines the step-by-step procedure for the safe disposal of Thiophene-
2-carbohydrazide and its contaminated containers. This protocol is based on standard safety

data sheet recommendations.[2][3][4][5][6][7]

1. Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear suitable chemical-resistant gloves. Inspect gloves before use and

dispose of them properly after handling.[7]

Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[7]

Respiratory Protection: Use a NIOSH (US) or EN 149 (EU) approved respirator if ventilation

is inadequate or if handling large quantities.

Ventilation: Handle the chemical in a well-ventilated area, preferably in a chemical fume

hood.[2][7]

2. Disposal of Unused or Waste Thiophene-2-carbohydrazide:
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Segregation: Do not mix Thiophene-2-carbohydrazide with other waste streams. Keep it in

its original or a clearly labeled, compatible container.[5]

Licensed Disposal: All waste material must be disposed of in accordance with national and

local regulations.[5] Offer surplus and non-recyclable solutions to a licensed disposal

company.[7] The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Labeling: Ensure the waste container is clearly and accurately labeled with the chemical

name and associated hazards.

3. Decontamination and Disposal of Empty Containers:

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate for disposal as chemical waste.

Container Disposal: Once decontaminated, the container can be disposed of as regular

laboratory waste, following institutional guidelines. Do not reuse empty containers. Handle

uncleaned containers as you would the product itself.[5]

4. Spill Management:

Evacuation: In case of a significant spill, evacuate the area and ensure adequate ventilation.

[7]

Containment: Prevent the spill from spreading and entering drains.[6][7]

Cleanup: For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, closed container for disposal.[7] Use a wet-brushing

technique or an electrically protected vacuum cleaner for collection.[7]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.
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Caption: Workflow for the safe disposal of Thiophene-2-carbohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/aldrich/t31801?userType=undefined
https://static.cymitquimica.com/products/10/pdf/sds-F772284.pdf
https://www.cdhfinechemical.com/images/product/msds/10_785170684_THIOPHENE-2-CARBOXYALDEHYDECASNO98-03-3MSDS.pdf
https://www.benchchem.com/product/b147627#thiophene-2-carbohydrazide-proper-disposal-procedures
https://www.benchchem.com/product/b147627#thiophene-2-carbohydrazide-proper-disposal-procedures
https://www.benchchem.com/product/b147627#thiophene-2-carbohydrazide-proper-disposal-procedures
https://www.benchchem.com/product/b147627#thiophene-2-carbohydrazide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

